2-oxo-2-phenylethyl 6-iodo-2-phenyl-4-quinolinecarboxylate

• IUPAC Name: phenacyl 6-iodo-2-phenylquinoline-4-carboxylate
• InChI: InChI=1S/C24H16INO3/c25-18-11-12-21-19(13-18)20(14-22(26-21)16-7-3-1-4-8-16)24(28)29-15-23(27)17-9-5-2-6-10-17/h1-14H,15H2
• InChI Key: CKIMPWLNRMYWHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)I)C(=C2)C(=O)OCC(=O)C4=CC=CC=C4
• Molecular Formula: C24H16INO3
• Molecular Weight: 493.3 g/mol

Description

2-oxo-2-phenylethyl 6-iodo-2-phenyl-4-quinolinecarboxylate is a chemical compound that has been extensively studied for its various biochemical and physiological effects. It is a quinoline derivative that has been synthesized using a number of different methods, and has been found to have a number of applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2-oxo-2-phenylethyl 6-iodo-2-phenyl-4-quinolinecarboxylate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-oxo-2-phenylethyl 6-iodo-2-phenyl-4-quinolinecarboxylate has a number of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and antioxidant properties. It has also been found to have neuroprotective effects, and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 2-oxo-2-phenylethyl 6-iodo-2-phenyl-4-quinolinecarboxylate in lab experiments is that it is relatively easy to synthesize using a number of different methods. However, one limitation is that further research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are a number of potential future directions for research on 2-oxo-2-phenylethyl 6-iodo-2-phenyl-4-quinolinecarboxylate. These include further studies on its potential as an anti-inflammatory and anti-cancer agent, as well as its potential as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-oxo-2-phenylethyl 6-iodo-2-phenyl-4-quinolinecarboxylate can be achieved using a number of different methods, including the reaction of 6-iodo-2-phenyl-4-quinolinecarboxylic acid with 2-oxo-2-phenylethyl bromide in the presence of a base, or the reaction of 6-iodo-2-phenyl-4-quinolinecarboxylic acid with 2-oxo-2-phenylethyl chloride in the presence of a base and a palladium catalyst.

Scientific Research Applications

2-oxo-2-phenylethyl 6-iodo-2-phenyl-4-quinolinecarboxylate has been found to have a number of applications in scientific research, particularly in the fields of medicinal chemistry and pharmacology. It has been studied for its potential use as an anti-inflammatory agent, as well as its potential as an anti-cancer agent.